Cas no 2171731-52-3 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamido-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamido-2-methylpropanoic acid
• CAS No: 2171731-52-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6023629
• PubChem ID: 165544195
• Update Time: 2025-10-24

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamido-2-methylpropanoic acid
• EN300-1520942
• 2171731-52-3
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]-2-methylpropanoic acid

• Inchi： 1S/C26H32N2O5/c1-25(2,3)21(22(29)28(6)26(4,5)23(30)31)27-24(32)33-15-20-18-13-9-7-11-16(18)17-12-8-10-14-19(17)20/h7-14,20-21H,15H2,1-6H3,(H,27,32)(H,30,31)
• InChI Key： LZPMLQWFTMSTET-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)C(C(=O)O)(C)C)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamido-2-methylpropanoic acid

Recent Advances in the Study of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamido-2-methylpropanoic acid (CAS: 2171731-52-3)

In recent years, the compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamido-2-methylpropanoic acid (CAS: 2171731-52-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features and functional groups, has shown promising potential in various applications, including drug development, peptide synthesis, and bioconjugation. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), where it serves as a critical intermediate for the construction of complex peptide sequences.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are crucial for its application in high-throughput drug discovery. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its physicochemical properties and ensure batch-to-batch consistency. Furthermore, researchers have explored its reactivity and stability under various conditions, providing valuable insights into its handling and storage requirements.

One of the key findings from recent research is the compound's role in facilitating the synthesis of modified peptides with improved bioavailability and therapeutic efficacy. By incorporating 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamido-2-methylpropanoic acid into peptide chains, scientists have been able to introduce steric hindrance and hydrophobic interactions that enhance the peptides' resistance to enzymatic degradation and improve their membrane permeability. These modifications are particularly relevant in the development of peptide-based therapeutics for diseases such as cancer, metabolic disorders, and infectious diseases.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential use in bioconjugation strategies. Its reactive functional groups allow for selective coupling with biomolecules, such as proteins and nucleic acids, enabling the creation of hybrid molecules with tailored properties. Recent advancements in click chemistry and bioorthogonal reactions have further expanded the utility of this compound in labeling and imaging applications, where precision and specificity are paramount.

Despite these promising developments, challenges remain in scaling up the production of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamido-2-methylpropanoic acid and ensuring its cost-effectiveness for industrial applications. Ongoing research aims to address these issues by exploring alternative synthetic routes and optimizing reaction conditions. Collaborative efforts between academia and industry are expected to drive further innovations in this area, paving the way for the commercialization of novel therapeutics and diagnostic tools derived from this versatile compound.

In conclusion, the compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamido-2-methylpropanoic acid (CAS: 2171731-52-3) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features and functional versatility make it a key player in peptide synthesis, bioconjugation, and drug development. As research continues to uncover new applications and optimize its production, this compound is poised to make significant contributions to the advancement of biomedical science and therapeutic innovation.